6-(1H-imidazol-1-yl)-N-(3-methylisothiazol-5-yl)pyridazine-3-carboxamide

• IUPAC Name: 6-imidazol-1-yl-N-(3-methyl-1,2-thiazol-5-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C12H10N6OS/c1-8-6-11(20-17-8)14-12(19)9-2-3-10(16-15-9)18-5-4-13-7-18/h2-7H,1H3,(H,14,19)
• InChI Key: WRGUCDMXGPRNCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)C2=NN=C(C=C2)N3C=CN=C3
• Molecular Formula: C12H10N6OS
• Molecular Weight: 286.31 g/mol

Description

6-(1H-imidazol-1-yl)-N-(3-methylisothiazol-5-yl)pyridazine-3-carboxamide, also known as GSK2334470, is a novel small-molecule inhibitor of the protein kinase B (PKB/Akt) signaling pathway. It was developed by GlaxoSmithKline and has been extensively studied for its potential applications in cancer therapy.

Scientific Research Applications

Synthesis and Structural Applications

• Synthesis of Nitrogenous Structures : N-Alkyl(aryl)-3-amino-5H,6H,7H-pyrrolo[1,2-a]imidazole-2-carboxamides, synthesized from interactions involving compounds similar to 6-(1H-imidazol-1-yl)-N-(3-methylisothiazol-5-yl)pyridazine-3-carboxamide, are used for creating substituted pyrrolo[2,1-h]purin-4-ones, their thione analogs, and 1,2,3,6,7,8-hexahydro-4H-pyrrolo[2′,1′:2,3]imidazo[4,5-d]-[1,3,2]diazaphosphinine derivatives (Chumachenko, Brovarets, & Shablykin, 2013).

• Synthesis of Heterocycles : Similar compounds are utilized in creating 1,2-disubstituted 6-aminobenzimidazole-5-carboxylic acids and their derivatives. These acids react with various agents to form compounds like imidazo[4,5-g][3,1]benzoxazin-5-ones and imidazo[4,5-g]quinazolinediones, which are key in heterocyclic chemistry (Alkhader, Perera, Sinha, & Smalley, 1979).

Biological and Medicinal Applications

• Antiviral Activity : Compounds like imidazo[1,2-b]pyridazines, similar to the one , show significant antiviral activities against pathogens like human rhinovirus and enteroviruses, highlighting their potential in developing broad-spectrum antiviral agents (Hamdouchi et al., 2003).

• Antimicrobial and Antitumor Properties : Derivatives of similar compounds have been synthesized and shown to exhibit high efficiency in vitro screening for antioxidant, antitumor, and antimicrobial activities against various pathogenic bacteria and fungi. This underscores their potential in creating novel treatments for various diseases (Khalifa et al., 2015).

• Synthesis of Anti-Influenza Compounds : Benzamide-based derivatives of such compounds have been synthesized and tested for their anti-influenza A virus (subtype H5N1) activity. Several synthesized compounds exhibited significant antiviral activities, indicating their potential in combating bird flu influenza (Hebishy, Salama, & Elgemeie, 2020).

Chemical Analysis and Characterization

• Structural Analysis and Synthesis : Studies involving similar compounds focus on their synthesis and structure analysis, including density functional theory calculations, which are essential for understanding their chemical properties and potential applications (Sallam et al., 2021).